molecular formula C10H10O3 B8283890 1-Methyl-2-oxo-2-phenylethyl formate

1-Methyl-2-oxo-2-phenylethyl formate

Cat. No.: B8283890
M. Wt: 178.18 g/mol
InChI Key: KIGVHWJHSNPNJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-2-oxo-2-phenylethyl formate is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10O3

Molecular Weight

178.18 g/mol

IUPAC Name

(1-oxo-1-phenylpropan-2-yl) formate

InChI

InChI=1S/C10H10O3/c1-8(13-7-11)10(12)9-5-3-2-4-6-9/h2-8H,1H3

InChI Key

KIGVHWJHSNPNJZ-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)C1=CC=CC=C1)OC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-1-phenylpropan-1-one (25 g) in acetonitrile (250 ml) was added formic acid (7.7 ml), and thereto was added dropwise triethylamine (25 ml) under ice-cooling. Then, the mixture was stirred at room temperature for 5 hours. After the reaction was completed, water was added to the reaction solution, and the mixture was extracted with ethyl acetate. The ethyl acetate solution was washed with water and aqueous sodium chloride solution, dried over magnesium sulfate, and filtered and concentrated to give the title compound (19 g). The obtained crude product was used in the next reaction without further purification.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
7.7 mL
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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